(3S*,4R*)-3-methoxy-1-(2-methyl-5-propylpyrimidin-4-yl)piperidin-4-amine

• IUPAC Name: (3S,4R)-3-methoxy-1-(2-methyl-5-propylpyrimidin-4-yl)piperidin-4-amine
• InChI: InChI=1S/C14H24N4O/c1-4-5-11-8-16-10(2)17-14(11)18-7-6-12(15)13(9-18)19-3/h8,12-13H,4-7,9,15H2,1-3H3/t12-,13+/m1/s1
• InChI Key: JLFUHZYTFKRLPY-OLZOCXBDSA-N
• Canonical SMILES: CCCC1=CN=C(N=C1N2CCC(C(C2)OC)N)C
• Isomeric SMILES: CCCC1=CN=C(N=C1N2CC[C@H]([C@H](C2)OC)N)C
• Molecular Formula: C14H24N4O
• Molecular Weight: 264.37 g/mol

Description

(3S*,4R*)-3-methoxy-1-(2-methyl-5-propylpyrimidin-4-yl)piperidin-4-amine is a chemical compound that belongs to the piperidine class of compounds. It is also known as MP-10 and is a potent and selective agonist of the μ-opioid receptor. This compound has been the subject of scientific research due to its potential use as a painkiller and its potential for addiction.

Mechanism of Action

The mechanism of action of (3S*,4R*)-3-methoxy-1-(2-methyl-5-propylpyrimidin-4-yl)piperidin-4-amine involves its binding to the μ-opioid receptor. The μ-opioid receptor is a G protein-coupled receptor that is involved in the modulation of pain. Binding of the compound to the receptor leads to the activation of downstream signaling pathways that result in the reduction of pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (3S*,4R*)-3-methoxy-1-(2-methyl-5-propylpyrimidin-4-yl)piperidin-4-amine are focused on its effects on pain. The compound has been shown to be effective in reducing pain in animal models. Studies have also shown that the compound has a high affinity for the μ-opioid receptor and is a potent agonist of the receptor.

Advantages and Limitations for Lab Experiments

The advantages of using (3S*,4R*)-3-methoxy-1-(2-methyl-5-propylpyrimidin-4-yl)piperidin-4-amine in lab experiments are its potency and selectivity for the μ-opioid receptor. The compound has been shown to be effective in reducing pain in animal models, making it a useful tool for studying pain pathways. However, the limitations of using the compound in lab experiments are its potential for addiction and the need to carefully control dosages.

Future Directions

For research on (3S*,4R*)-3-methoxy-1-(2-methyl-5-propylpyrimidin-4-yl)piperidin-4-amine include the development of new painkillers based on the compound. Researchers are also interested in studying the potential for addiction and tolerance to the compound. Additionally, research is focused on understanding the downstream signaling pathways activated by the compound and their potential for therapeutic targeting.

Synthesis Methods

The synthesis of (3S*,4R*)-3-methoxy-1-(2-methyl-5-propylpyrimidin-4-yl)piperidin-4-amine involves several steps. The starting material is 3,4-dihydroxyphenylacetic acid, which is converted to the corresponding methyl ester. The methyl ester is then reacted with 2-methyl-5-propylpyrimidin-4-amine in the presence of a base to form the corresponding amide. The amide is then reduced to the corresponding amine using a reducing agent such as lithium aluminum hydride.

Scientific Research Applications

The scientific research application of (3S*,4R*)-3-methoxy-1-(2-methyl-5-propylpyrimidin-4-yl)piperidin-4-amine is focused on its potential use as a painkiller. The compound has been shown to be a potent and selective agonist of the μ-opioid receptor, which is the target of many painkillers. Studies have shown that the compound is effective in reducing pain in animal models.